Cas no 2172045-34-8 (6-4-(1-methylcyclopropyl)phenylpyridazine-3-carboxylic acid)

• Product Name: 6-4-(1-methylcyclopropyl)phenylpyridazine-3-carboxylic acid
• CAS No: 2172045-34-8
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5940339
• PubChem ID: 165557250
• Update Time: 2025-10-17

6-4-(1-methylcyclopropyl)phenylpyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-(1-methylcyclopropyl)phenylpyridazine-3-carboxylic acid
• 2172045-34-8
• 6-[4-(1-methylcyclopropyl)phenyl]pyridazine-3-carboxylic acid
• EN300-1586668

• Inchi： 1S/C15H14N2O2/c1-15(8-9-15)11-4-2-10(3-5-11)12-6-7-13(14(18)19)17-16-12/h2-7H,8-9H2,1H3,(H,18,19)
• InChI Key： LBZYPESPODIHNO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=CC(=CC=2)C2(C)CC2)N=N1)=O

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-4-(1-methylcyclopropyl)phenylpyridazine-3-carboxylic acid

6-(4-(1-Methylcyclopropyl)phenyl)pyridazine-3-carboxylic acid: A Comprehensive Overview

The compound 6-(4-(1-methylcyclopropyl)phenyl)pyridazine-3-carboxylic acid, identified by the CAS number 2172045-34-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a pyridazine ring fused with a carboxylic acid group, which imparts it with distinctive electronic and chemical characteristics. The presence of the 1-methylcyclopropyl substituent further enhances its reactivity and stability, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of pyridazine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The pyridazine ring, being a six-membered aromatic heterocycle with two nitrogen atoms, exhibits strong electron-withdrawing properties, which are advantageous in modulating the pharmacokinetic profiles of drugs. The carboxylic acid group attached to the pyridazine ring in this compound serves as a reactive site for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities.

The synthesis of 6-(4-(1-methylcyclopropyl)phenyl)pyridazine-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound, including microwave-assisted synthesis and transition-metal-catalyzed coupling reactions. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its chemical reactivity.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate key signaling pathways involved in inflammation and cancer progression makes it a valuable candidate for further preclinical studies. Additionally, the compound has been studied for its potential use in agrochemicals, where it exhibits selective activity against plant pathogens without causing harm to beneficial microorganisms.

The structural versatility of 6-(4-(1-methylcyclopropyl)phenyl)pyridazine-3-carboxylic acid also extends to its role in materials science. Its aromaticity and conjugated system make it a suitable candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and thermal stability, paving the way for its use in advanced materials.

In conclusion, 6-(4-(1-methylcyclopropyl)phenyl)pyridazine-3-carboxylic acid is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application studies, position it as a key molecule for future research and development efforts.